Methyl 3-{[(4-Bromophenyl)thio]methyl}benzoate

• IUPAC Name: methyl 3-[(4-bromophenyl)sulfanylmethyl]benzoate
• InChI: InChI=1S/C15H13BrO2S/c1-18-15(17)12-4-2-3-11(9-12)10-19-14-7-5-13(16)6-8-14/h2-9H,10H2,1H3
• InChI Key: JFUMHZKTLNPVBH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC(=C1)CSC2=CC=C(C=C2)Br
• Molecular Formula: C15H13BrO2S
• Molecular Weight: 337.2 g/mol

Description

“Methyl 3-{[(4-Bromophenyl)thio]methyl}benzoate” is an ester derivative. It has a molecular formula of C15H13BrO2S and a molecular weight of 337.23. It contains a total of 33 bonds, including 20 non-H bonds, 13 multiple bonds, 5 rotatable bonds, 1 double bond, 12 aromatic bonds, 2 six-membered rings, 1 aromatic ester, and 1 sulfide.

Scientific Research Applications

Structural Analysis and Synthesis

The research into compounds related to "Methyl 3-{[(4-Bromophenyl)thio]methyl}benzoate" often focuses on their synthesis and structural characterization. For instance, studies have been conducted on the comparison of crystal structures of closely related bromo-hydroxy-benzoic acid derivatives. These studies reveal how two-dimensional architectures are formed through C—H⋯O hydrogen bonds and Br⋯O or π–π interactions, contributing to the understanding of molecular packing in the solid state (Suchetan et al., 2016).

Chemical Reactions and Polymerization

Significant work has also been done on exploring the reactivity of similar compounds in various chemical reactions and polymerizations. For example, the initiation of cyclohexene oxide polymerization by cation radical salts of a closely related compound highlights the potential of these molecules in creating polymeric materials under mild conditions without external stimulation (Abu-Abdoun & Ledwith, 2007).

Liquid Crystalline Properties

Another area of interest is the investigation into the liquid crystalline properties of derivatives, which is crucial for applications in display technologies and materials science. Research has been done on the synthesis and characterization of compounds exhibiting nematic and smectic phases, influenced by different lateral substitutions and chain lengths. This work is vital for designing new materials with tailored optical and electronic properties (Naoum et al., 2010).

Photophysical Studies

Studies on the photophysical properties of methyl-substituted benzoates and their derivatives are critical for developing new fluorescent probes and materials. The synthesis and investigation of compounds like "Methyl 3-{[(4-Bromophenyl)thio]methyl}benzoate" in various solvents help understand the impact of structural variations on luminescence properties. These findings can lead to the development of new materials for bioimaging, sensors, and optoelectronic devices (Singh & Darshi, 2002).

Safety and Hazards

While specific safety and hazard information for “Methyl 3-{[(4-Bromophenyl)thio]methyl}benzoate” is not available in the retrieved sources, similar compounds like “Methyl 4-(bromomethyl)benzoate” are considered hazardous. They have been classified as having acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, respiratory sensitization, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.